Cas no 25636-38-8 (Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester)
25636-38-8 structure
Product Name:Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester
CAS No:25636-38-8
MF:C7H6F6O3
MW:252.11116361618
CID:1423596
Update Time:2024-08-15
Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester
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- Inchi: 1S/C7H6F6O3/c1-16-4(15)2-3(14)5(6(8,9)10)7(11,12)13/h5H,2H2,1H3
- InChI Key: UXSZNPCSABGITQ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CC(=O)C(C(F)(F)F)C(F)(F)F
Computed Properties
- Exact Mass: 252.02208
Experimental Properties
- Density: 1.417±0.06 g/cm3(Predicted)
- Boiling Point: 68-69 °C(Press: 28 Torr)
- PSA: 43.37
- pka: 9.04±0.50(Predicted)
Pentanoic acid, 5,5,5-trifluoro-3-oxo-4-(trifluoromethyl)-, methyl ester Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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